Cas no 2171654-18-3 (1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide)

• Product Name: 1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide
• CAS No: 2171654-18-3
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6320537
• PubChem ID: 165522850
• Update Time: 2025-06-20

1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide
• 1-[2-oxo-2-(1H-pyrrol-2-yl)ethyl]azetidine-2-carboxamide
• 2171654-18-3
• EN300-1281351

• Inchi： 1S/C10H13N3O2/c11-10(15)8-3-5-13(8)6-9(14)7-2-1-4-12-7/h1-2,4,8,12H,3,5-6H2,(H2,11,15)
• InChI Key： RJKVDLPSVGVLRV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC(C1=CC=CN1)=O)N

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.2Ų

Additional information on 1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide

Introduction to 1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide (CAS No. 2171654-18-3)

1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide (CAS No. 2171654-18-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines elements of heterocyclic chemistry with functionalized azetidine moieties, making it a subject of interest for researchers exploring novel pharmacophores and drug candidates. The presence of a pyrrole ring and an azetidine scaffold provides a unique framework that can be modulated to achieve specific biological activities, particularly in the context of medicinal chemistry and drug discovery.

The compound’s chemical structure is defined by a 1H-pyrrol-2-yl substituent attached to an ethylazetidine core, which is further functionalized by a carboxamide group at the 2-position. This arrangement creates a versatile platform for further derivatization, enabling the synthesis of analogues with tailored properties. The pyrrole moiety is known for its role in many biologically active molecules, including natural products and pharmaceuticals, while the azetidine ring introduces conformational constraints that can influence binding affinity and metabolic stability.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive molecules. The pyrrole and azetidine scaffold has been explored for its potential in developing drugs targeting various therapeutic areas, such as infectious diseases, cancer, and neurological disorders. The unique electronic and steric properties of this compound make it an attractive candidate for further investigation.

One of the most compelling aspects of 1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide is its potential as a building block for more complex molecules. Researchers have leveraged its structure to develop libraries of derivatives that can be screened for biological activity. For instance, modifications to the pyrrole ring or the azetidine core can alter interactions with biological targets, leading to the identification of novel lead compounds. This approach aligns with modern drug discovery strategies that emphasize structure-based design and high-throughput screening.

Recent advancements in synthetic methodologies have also contributed to the increased accessibility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of complex heterocyclic frameworks. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for optimizing pharmacological properties.

The pharmaceutical industry has been particularly interested in compounds that exhibit dual functionality or modularity. The combination of a pyrrole moiety, which is often involved in hydrogen bonding interactions, with an azetidine ring, which can provide rigidity and spatial orientation, creates a promising scaffold for drug design. Such features are desirable for achieving high selectivity and efficacy in therapeutic applications.

In academic research, 1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide has been utilized as a starting material for exploring novel synthetic pathways and reaction mechanisms. Its incorporation into larger molecular architectures has allowed chemists to test hypotheses about molecular recognition and binding affinity. These studies not only contribute to fundamental chemical knowledge but also provide practical insights into developing next-generation therapeutics.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of this molecule have shown promise as lead compounds for developing novel pesticides or herbicides. The structural features that make it attractive for medicinal chemistry also contribute to its utility in other chemical applications where precise molecular design is essential.

As computational chemistry plays an increasingly prominent role in drug discovery, virtual screening methods have been employed to identify promising candidates like 1-2-oxo-2-(1H-pyrrol-2-yl)ethylazetidine-2-carboxamide. By leveraging algorithms that predict molecular interactions, researchers can accelerate the process of identifying compounds with desired properties before undertaking costly wet-lab experiments.

The safety and regulatory considerations associated with this compound are also important factors in its development and application. While it does not fall under categories such as hazardous materials or controlled substances, proper handling protocols must be followed to ensure safe laboratory practices. Researchers must adhere to guidelines established by regulatory bodies to minimize risks associated with working with organic compounds.

In conclusion,1-2 oxo 22 (1H pyrrol 22 yl) ethyl azetidine 22 carboxamide (CAS No 2171654183) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a building block for drug discovery underscores the importance of heterocyclic compounds in modern medicine. As research continues to uncover new synthetic strategies and biological functions, this compound will likely remain at the forefront of medicinal chemistry investigations.